1-(3,4-Dichloro-2-methoxyphenyl)sulfonylbenzimidazole

• IUPAC Name: 1-(3,4-dichloro-2-methoxyphenyl)sulfonylbenzimidazole
• InChI: InChI=1S/C14H10Cl2N2O3S/c1-21-14-12(7-6-9(15)13(14)16)22(19,20)18-8-17-10-4-2-3-5-11(10)18/h2-8H,1H3
• InChI Key: FNOSHXLAQQVVOE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1Cl)Cl)S(=O)(=O)N2C=NC3=CC=CC=C32
• Molecular Formula: C14H10Cl2N2O3S
• Molecular Weight: 357.2 g/mol

Description

1-(3,4-Dichloro-2-methoxyphenyl)sulfonylbenzimidazole, also known as DMBS, is a chemical compound that has been widely used in scientific research for its various biochemical and physiological effects. It is a potent inhibitor of protein kinase CK2, which is involved in various cellular processes such as cell proliferation, apoptosis, and DNA repair.

Mechanism of Action

Target of Action

Benzimidazole derivatives are known to interact with a variety of biological targets, including enzymes and receptors .

Mode of Action

Benzimidazole derivatives are known to interact with their targets through various mechanisms, such as inhibiting enzyme activity or blocking receptor sites .

Biochemical Pathways

Benzimidazole derivatives are known to influence a variety of biochemical pathways, depending on their specific targets .

Result of Action

The effects of a compound at the molecular and cellular level are typically related to its mode of action and the biochemical pathways it influences .

Advantages and Limitations for Lab Experiments

1-(3,4-Dichloro-2-methoxyphenyl)sulfonylbenzimidazole has several advantages as a research tool. It is a potent and selective inhibitor of CK2, which makes it a valuable tool for studying CK2-mediated signaling pathways. 1-(3,4-Dichloro-2-methoxyphenyl)sulfonylbenzimidazole has also been shown to have low toxicity and good bioavailability, which makes it suitable for in vivo studies. However, there are also some limitations to the use of 1-(3,4-Dichloro-2-methoxyphenyl)sulfonylbenzimidazole in lab experiments. 1-(3,4-Dichloro-2-methoxyphenyl)sulfonylbenzimidazole has limited solubility in aqueous solutions, which can make it difficult to use in some assays. In addition, 1-(3,4-Dichloro-2-methoxyphenyl)sulfonylbenzimidazole has been shown to be unstable in some conditions, which can affect its potency and selectivity.

Future Directions

There are several future directions for the use of 1-(3,4-Dichloro-2-methoxyphenyl)sulfonylbenzimidazole in scientific research. One potential application is in the development of new cancer therapies. CK2 has been shown to be overexpressed in many types of cancer, and targeting CK2 with 1-(3,4-Dichloro-2-methoxyphenyl)sulfonylbenzimidazole or other inhibitors could be a promising approach for cancer treatment. Another potential application is in the development of new antiviral therapies. 1-(3,4-Dichloro-2-methoxyphenyl)sulfonylbenzimidazole has been shown to inhibit the replication of several viruses, and further studies could explore its potential as a broad-spectrum antiviral agent. Finally, 1-(3,4-Dichloro-2-methoxyphenyl)sulfonylbenzimidazole could be used to study the role of CK2 in various cellular processes and disease models, which could lead to new insights into the pathogenesis of various diseases.

Synthesis Methods

The synthesis of 1-(3,4-Dichloro-2-methoxyphenyl)sulfonylbenzimidazole involves the reaction of 3,4-dichloro-2-methoxyaniline with benzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then heated with polyphosphoric acid to form 1-(3,4-Dichloro-2-methoxyphenyl)sulfonylbenzimidazole. This synthesis method has been optimized for high yield and purity and has been used in various scientific studies.

Scientific Research Applications

1-(3,4-Dichloro-2-methoxyphenyl)sulfonylbenzimidazole has been extensively used in scientific research as an inhibitor of protein kinase CK2. CK2 is a ubiquitous serine/threonine kinase that is involved in various cellular processes, including cell proliferation, apoptosis, and DNA repair. Aberrant CK2 activity has been linked to the development of various diseases, including cancer, neurodegenerative disorders, and viral infections. 1-(3,4-Dichloro-2-methoxyphenyl)sulfonylbenzimidazole has been shown to inhibit CK2 activity in vitro and in vivo and has been used to study the role of CK2 in various cellular processes and disease models.